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Compound of Interest

Compound Name: 4-Acetoxycinnamic acid

Cat. No.: B105294

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core basic properties of 4-
Acetoxycinnamic acid, a derivative of the naturally occurring phenolic compound, p-coumaric
acid. This document consolidates essential physicochemical data, outlines experimental
protocols for its synthesis and purification, and explores its biological activities and potential
mechanisms of action, making it a valuable resource for professionals in research and drug
development.

Core Physicochemical Properties

4-Acetoxycinnamic acid, also known as p-acetoxycinnamic acid, is an acetate ester formed
by the condensation of the hydroxyl group of trans-4-coumaric acid with acetic acid.[1] Its
fundamental properties are summarized below.
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Property Value Reference(s)
(2E)-3-[4-

IUPAC Name (acetyloxy)phenyl]prop-2-enoic  [2]
acid
p-Acetoxycinnamic acid, 4-
Acetylcoumaric acid, (E)-3-(4-

Synonyms ] [11[3114]
acetoxyphenyl)prop-2-enoic
acid

CAS Number 15486-19-8 [2]

Molecular Formula C11H1004 [2]

Molecular Weight 206.19 g/mol [1]
White to cream crystalline

Appearance [2]
powder

Melting Point 198-210 °C [2][4]

Boiling Point 209-211 °C (Predicted) [4]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

pKa (Predicted) 4.39+0.10 [4]
CC(=0)0OC1=CC=C(C=C1l)/C=

SMILES [1]
C/C(=0)O
BYHBHNKBISXCEP-

InChl Key [1]

QPJJIXVBHSA-N

Experimental Protocols
Synthesis of 4-Acetoxycinnamic Acid

A representative method for the synthesis of 4-acetoxycinnamic acid is the acetylation of its

precursor, p-coumaric acid. The following protocol is based on standard esterification

procedures.
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Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Acetoxycinnamic Acid: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105294#4-acetoxycinnamic-acid-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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